Cas no 1091990-90-7 (4-Amino-2-(5-methyl-1,3,4-oxadiazol-2-yl)phenol)

• Product Name: 4-Amino-2-(5-methyl-1,3,4-oxadiazol-2-yl)phenol
• CAS No: 1091990-90-7
• MF: C₉H₉N₃O₂
• MW: 191.186661481857
• MDL: MFCD12198473
• CID: 1087842
• PubChem ID: 135648962
• Update Time: 2025-04-20

4-Amino-2-(5-methyl-1,3,4-oxadiazol-2-yl)phenol Chemical and Physical Properties

Names and Identifiers

• 4-Amino-2-(5-methyl-1,3,4-oxadiazol-2-yl)phenol
• 4-amino-2-(5-methyl-1,3,4-oxadiazol-2-yl)phenol(SALTDATA: FREE)
• 4-amino-6-(5-methyl-3H-1,3,4-oxadiazol-2-ylidene)cyclohexa-2,4-dien-1-one
• VS-11051
• AKOS000299039
• CS-0325285
• DTXSID70651543
• STK977881
• BBL032187
• 4-Amino-6-(5-methyl-1,3,4-oxadiazol-2(3H)-ylidene)cyclohexa-2,4-dien-1-one
• MFCD12198473
• 1091990-90-7

• MDL： MFCD12198473
• Inchi： 1S/C9H9N3O2/c1-5-11-12-9(14-5)7-4-6(10)2-3-8(7)13/h2-4,13H,10H2,1H3
• InChI Key： FSRKZKWIIJSCSA-UHFFFAOYSA-N
• SMILES： O1C(C)=NN=C1C1C(=CC=C(C=1)N)O

Computed Properties

• Exact Mass: 191.069476538g/mol
• Monoisotopic Mass: 191.069476538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 85.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines